![molecular formula C15H17N5O4 B6440292 6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyrimidin-4-ol CAS No. 2549048-30-6](/img/structure/B6440292.png)
6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyrimidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-{4-[(5-methoxypyrimidin-2-yl)oxy]piperidine-1-carbonyl}pyrimidin-4-ol” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom . The molecule also contains a methoxy group (OCH3) and a carbonyl group (C=O) .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and piperidine rings would give the molecule a certain degree of rigidity, while the methoxy and carbonyl groups could potentially participate in various types of intermolecular interactions .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrimidine and piperidine rings, as well as the methoxy and carbonyl groups . The nitrogen atoms in the rings could potentially act as nucleophiles, while the carbonyl group could act as an electrophile .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl and methoxy groups could increase its solubility in polar solvents .Scientific Research Applications
6-MOPC has been used in a variety of scientific research applications, including organic and medicinal chemistry, pharmacology, and biochemistry. It has been used in the synthesis of various compounds, including antibiotics, antifungals, and anti-inflammatory drugs. 6-MOPC has also been used in the synthesis of various compounds for the treatment of cancer, diabetes, and other diseases. Additionally, 6-MOPC has been used in the synthesis of compounds for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
Target of Action
Similar compounds such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been identified as novel cdk2 inhibitors . CDK2 (Cyclin-Dependent Kinase 2) is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .
Mode of Action
It can be inferred from similar compounds that they inhibit cdk2, thereby disrupting the cell cycle and preventing the proliferation of cancer cells .
Biochemical Pathways
Given its potential role as a cdk2 inhibitor, it can be inferred that it may affect cell cycle-related pathways, leading to the inhibition of cell proliferation, particularly in cancer cells .
Pharmacokinetics
A related compound showed a decrease in the value of the auc (area under the curve, a measure of bioavailability) by 274, 304, and 338% at doses of 10, 20, and 50 mg/kg, respectively, compared to the model group, indicating higher glucose metabolizing activity .
Result of Action
Similar compounds have shown significant cytotoxic activities against various cancer cell lines .
Advantages and Limitations for Lab Experiments
6-MOPC has a number of advantages and limitations for laboratory experiments. One of the main advantages of 6-MOPC is its ability to interact with various biological molecules, including DNA, RNA, and proteins. This allows 6-MOPC to be used in a variety of laboratory experiments, such as drug screening, drug discovery, and drug development. Additionally, 6-MOPC is relatively stable and is not easily degraded by enzymes or other biological molecules.
However, 6-MOPC also has some limitations. For example, 6-MOPC is not water soluble, and thus cannot be used in aqueous solutions. Additionally, 6-MOPC is not very soluble in organic solvents, and thus may not be suitable for some laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 6-MOPC. One potential direction is the use of 6-MOPC in drug discovery and development. 6-MOPC has already been used in the synthesis of various compounds for the treatment of cancer, diabetes, and neurological disorders, and thus it may be possible to use 6-MOPC to develop new drugs for the treatment of these diseases. Additionally, 6-MOPC may be used in the development of new drugs for the treatment of other diseases, such as cardiovascular disease, infectious diseases, and autoimmune diseases.
Another potential future direction is the use of 6-MOPC in the development of new diagnostic tools. 6-MOPC has been found to interact with various biological molecules, and thus it may be possible to use 6-MOPC to develop new diagnostic tools for the detection of various diseases. Additionally, 6-MOPC may be used in the development of new imaging tools, such as MRI and CT scans, for the diagnosis of various diseases.
Finally, 6-MOPC may be used in the development of new therapeutic strategies. 6-MOPC has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties, and thus it may be possible to use 6-MOPC to develop new therapeutic strategies for the treatment of various diseases. Additionally, 6-MOPC may be used in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
6-MOPC is synthesized in a two-step process, first by the reaction of 5-methoxypyrimidine-2-carboxylic acid with 1-ethyl-3-methylpiperidin-4-one and then by the reaction of the resulting intermediate with hydrochloric acid. The reaction of 5-methoxypyrimidine-2-carboxylic acid with 1-ethyl-3-methylpiperidin-4-one yields a pyrimidine-based intermediate, which is then further treated with hydrochloric acid to yield 6-MOPC.
Safety and Hazards
properties
IUPAC Name |
4-[4-(5-methoxypyrimidin-2-yl)oxypiperidine-1-carbonyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5O4/c1-23-11-7-16-15(17-8-11)24-10-2-4-20(5-3-10)14(22)12-6-13(21)19-9-18-12/h6-10H,2-5H2,1H3,(H,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTUSGUCWGKCTQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3=CC(=O)NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.